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Compound of Interest

Compound Name: 2-Cyclopropylaniline

Cat. No.: B1360045

An In-Depth Technical Guide to the Physicochemical Properties of 2-Cyclopropylaniline

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Cyclopropylaniline, a versatile organic compound with applications in chemical
synthesis and as a research chemical.[1] The document details its key physical and chemical
characteristics, outlines experimental methodologies for their determination, and presents a
logical workflow for its synthesis.

Core Physicochemical Data

2-Cyclopropylaniline is an organic compound featuring a cyclopropyl group attached to an
aniline ring.[2] Its chemical structure imparts unique steric and electronic properties that are of
interest in the development of pharmaceuticals and agrochemicals.[2] The compound is
generally a colorless to pale yellow liquid or solid and is soluble in organic solvents with
moderate solubility in water.[2]

A summary of its key physicochemical properties is presented in the table below for easy
reference and comparison.
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Property Value Source(s)

Molecular Formula CoH11N [1112113114]

Molecular Weight 133.19 g/mol [2][4]

Boiling Point 104 °C (at 9 Torr) [1]

Density 1.029 g/cm3 [1]

pKa 4.15 £ 0.10 (Predicted) [1][3]

Physical State Solid or. co.IorIess to pale ]
yellow liquid

N Soluble in organic solvents;
Solubility ] [2]
moderately soluble in water

Storage Temperature 2-8°C [1][5]

CAS Number 3158-73-4 [L1121[31[4]

Experimental Protocols

Detailed experimental protocols for the determination of every physicochemical property of 2-
Cyclopropylaniline are not readily available in published literature. However, standard
analytical techniques for similar organic compounds, particularly anilines, can be applied.

Determination of Boiling Point

The boiling point of 2-Cyclopropylaniline was determined to be 104 °C at a reduced pressure
of 9 Torr.[1] A standard method for determining the boiling point of a liquid at reduced pressure
involves the following steps:

o Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a
condenser, a receiving flask, and a connection to a vacuum pump. A thermometer is placed
in the distillation head to measure the vapor temperature.

o Sample Preparation: A sample of 2-Cyclopropylaniline is placed in the round-bottom flask
along with boiling chips to ensure smooth boiling.
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e Vacuum Application: The system is evacuated to the desired pressure (e.g., 9 Torr) using a
vacuum pump, and the pressure is monitored with a manometer.

e Heating: The flask is gently heated. The temperature at which the liquid boils and the vapor
temperature remains constant is recorded as the boiling point at that specific pressure.

Determination of Density

The density of 2-Cyclopropylaniline is reported as 1.029 g/cm3.[1] Density is typically
determined using a pycnometer or a digital density meter.

e Pycnometer Method:
o The mass of a clean, dry pycnometer is accurately measured.

o The pycnometer is filled with distilled water, and its mass is measured again to determine
the volume of the pycnometer.

o The pycnometer is then emptied, dried, and filled with 2-Cyclopropylaniline.
o The mass of the pycnometer filled with the sample is measured.

o The density is calculated by dividing the mass of the sample by the volume of the
pycnometer.

Determination of pKa

The reported pKa of 4.15 is a predicted value.[1][3] Experimental determination of the pKa of
an amine like 2-Cyclopropylaniline can be performed using potentiometric titration.

o Sample Preparation: A known concentration of 2-Cyclopropylaniline is dissolved in a
suitable solvent, typically water or a water-alcohol mixture.

« Titration: The solution is titrated with a standard solution of a strong acid (e.g., HCI).

e pH Measurement: The pH of the solution is monitored throughout the titration using a
calibrated pH meter.
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o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point.

Synthesis and Experimental Workflow

The synthesis of N-cyclopropylanilines can be achieved through a Buchwald-Hartwig amination
procedure.[6][7] This palladium-catalyzed cross-coupling reaction is a common method for
forming carbon-nitrogen bonds.
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Reactants:
- Bromobenzene derivative
- Cyclopropylamine
- t-BuOK (base)

Catalyst System:
- Pd(OAcC)2 Toluene (Solvent)
- BrettPhos (ligand)
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Caption: Workflow for the synthesis of 2-Cyclopropylaniline via Buchwald-Hartwig amination.
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Role as a Probe in Oxidative Chemistry

N-cyclopropylanilines, including 2-cyclopropylaniline, are utilized as chemical probes to study
the oxidative properties of triplet-state photosensitizers.[6][8] Upon single-electron transfer
(SET) oxidation, the resulting radical cation undergoes a spontaneous and irreversible ring-
opening of the cyclopropyl group.[6][8] This characteristic makes it a useful tool for
investigating reaction mechanisms where electron transfer is a key step.

2-Cyclopropylaniline
(CPA)

Single-Electron CPA Radical Cation Irreversible Iminium Distonic Downstream
Transfer (SET) (CPA«+) Ring-Opening Radical Cation Reactions
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Caption: Mechanism of 2-Cyclopropylaniline as an oxidative probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the physicochemical properties of 2-
Cyclopropylaniline?]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360045#what-are-the-physicochemical-properties-
of-2-cyclopropylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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